4-((1H-pyrazol-1-yl)methyl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide 4-((1H-pyrazol-1-yl)methyl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide
Brand Name: Vulcanchem
CAS No.: 1421508-09-9
VCID: VC4299233
InChI: InChI=1S/C19H26N4O2/c1-25-18-5-3-16(4-6-18)7-11-20-19(24)22-13-8-17(9-14-22)15-23-12-2-10-21-23/h2-6,10,12,17H,7-9,11,13-15H2,1H3,(H,20,24)
SMILES: COC1=CC=C(C=C1)CCNC(=O)N2CCC(CC2)CN3C=CC=N3
Molecular Formula: C19H26N4O2
Molecular Weight: 342.443

4-((1H-pyrazol-1-yl)methyl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide

CAS No.: 1421508-09-9

Cat. No.: VC4299233

Molecular Formula: C19H26N4O2

Molecular Weight: 342.443

* For research use only. Not for human or veterinary use.

4-((1H-pyrazol-1-yl)methyl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide - 1421508-09-9

Specification

CAS No. 1421508-09-9
Molecular Formula C19H26N4O2
Molecular Weight 342.443
IUPAC Name N-[2-(4-methoxyphenyl)ethyl]-4-(pyrazol-1-ylmethyl)piperidine-1-carboxamide
Standard InChI InChI=1S/C19H26N4O2/c1-25-18-5-3-16(4-6-18)7-11-20-19(24)22-13-8-17(9-14-22)15-23-12-2-10-21-23/h2-6,10,12,17H,7-9,11,13-15H2,1H3,(H,20,24)
Standard InChI Key JSWPYLMPQALEGX-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)CCNC(=O)N2CCC(CC2)CN3C=CC=N3

Introduction

The compound 4-((1H-pyrazol-1-yl)methyl)-N-(4-methoxyphenethyl)piperidine-1-carboxamide is a heterocyclic organic molecule. It features a pyrazole ring, a piperidine backbone, and a carboxamide functional group. This structure is of interest in medicinal chemistry due to its potential pharmacological activities and synthetic versatility.

Structural Features

2.1 Molecular Formula and Weight

  • Molecular Formula: C17H24N4O2

  • Molecular Weight: Approximately 316.40 g/mol (calculated).

2.2 Structural Components

  • Pyrazole Ring: A five-membered aromatic ring containing two adjacent nitrogen atoms.

  • Piperidine Backbone: A six-membered saturated heterocyclic ring containing one nitrogen atom.

  • Carboxamide Group: A functional group (-CONH-) that connects the piperidine ring to the side chain.

  • Methoxyphenethyl Side Chain: A phenyl ring substituted with a methoxy group (-OCH3) and an ethyl spacer.

Synthesis Pathways

The synthesis of this compound likely involves:

  • Formation of the Pyrazole Moiety:

    • Reacting hydrazines with β-keto esters or diketones to form pyrazoles.

    • Alkylation of the pyrazole with a methyl group.

  • Functionalization of Piperidine:

    • Starting from piperidine derivatives, functional groups such as carboxamides are introduced via reactions with isocyanates or acid chlorides.

  • Coupling with Methoxyphenethyl Group:

    • The phenethyl side chain can be introduced through nucleophilic substitution or reductive amination.

Potential Applications

This compound's structure suggests potential applications in:

  • Pharmaceutical Development:

    • The pyrazole and piperidine rings are common pharmacophores in drug design, often associated with anti-inflammatory, analgesic, or neuroprotective properties.

    • Carboxamide groups enhance hydrogen bonding interactions, potentially improving receptor binding specificity.

  • Chemical Biology:

    • As a building block for designing ligands targeting specific enzymes or receptors.

  • Material Science:

    • The heterocyclic structure may exhibit unique electronic or optical properties useful in material applications.

Analytical Data

PropertyDetails
Molecular FormulaC17H24N4O2
Molecular Weight~316.40 g/mol
Key Functional GroupsPyrazole, Piperidine, Carboxamide
SolubilityLikely soluble in polar organic solvents
StabilityStable under standard laboratory conditions

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